Cas no 119725-29-0 (4H-1-Benzopyran-4-one,3-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-(9CI))

• Product Name: 4H-1-Benzopyran-4-one,3-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-(9CI)
• CAS No: 119725-29-0
• MF: C₂₉H₃₂O₁₆
• MW: 636.554790496826
• CID: 151107
• PubChem ID: 5492426
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-(9CI)
• 3-hydroxy-3-methyl-5-oxo-5-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4-oxochromen-3-yl]oxyoxan-2-yl]methoxy]pentanoic acid
• 4H-1-Benzopyran-4-one,3-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy...
• 4H-1-Benzopyran-4-one,3-[[6-O-(4-carboxy-3-hydroxy-3-methyl-1-oxobutyl)-b-D-glucopyranosyl]oxy]-5-hydroxy-2-(4-hydroxy-3-meth
• viscumneoside IV
• 5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4-oxo-4H-chromen-3-yl 6-O-(4-carboxy-3-hydroxy-3-methylbutanoyl)-beta-D-glucopyranoside
• Pentanedioic acid, 3-hydroxy-3-methyl-, 6'-ester with 3-(beta-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
• Rhamnazin-3-O-(6''-hydroxymethylglutaryl)glucoside
• DTXSID30923091
• 119725-29-0
• 5-Hydroxy-2-(4-hydroxy-3-methoxyphenyl)-7-methoxy-4-oxo-4H-1-benzopyran-3-yl 6-O-(4-carboxy-3-hydroxy-3-methylbutanoyl)hexopyranoside
• Rhamnazin 3-[6''-(3-hydroxy-3-methylglutaryl)glucoside]

• Inchi： 1S/C29H32O16/c1-29(39,9-19(32)33)10-20(34)42-11-18-22(35)24(37)25(38)28(44-18)45-27-23(36)21-15(31)7-13(40-2)8-17(21)43-26(27)12-4-5-14(30)16(6-12)41-3/h4-8,18,22,24-25,28,30-31,35,37-39H,9-11H2,1-3H3,(H,32,33)/t18-,22-,24+,25-,28+,29?/m1/s1
• InChI Key： ZPMHWGODKDJELN-IFZGUCFQSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(CC(C)(CC(=O)O)O)=O)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OC)O)OC)O)=O

Computed Properties

• Exact Mass: 636.169035
• Monoisotopic Mass: 636.169035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 248
• XLogP3: 0

Experimental Properties

• Density: 1.63
• Boiling Point: 974.7°Cat760mmHg
• Flash Point: 317.1°C
• Refractive Index: 1.677